Gelomulide A

• Molecular Formula: C22H30O5
• Molecular Weight: 374.5 g/mol
• InChI: InChI=1S/C22H30O5/c1-11-17-13(26-19(11)24)10-15-21(5)8-7-16(25-12(2)23)20(3,4)14(21)6-9-22(15)18(17)27-22/h13-16,18H,6-10H2,1-5H3/t13-,14-,15+,16+,18-,21-,22+/m0/s1
• InChIKey: FEAJKDLCGUYWFP-CQWRLACWSA-N

Gelomulide A (CAS 122537-59-1) – A Rare ent-Abietane Diterpene Lactone for Antileishmanial and Cytotoxic Research

Gelomulide A is a tetracyclic ent-abietane diterpene lactone first isolated from the leaves of *Suregada multiflora* (syn. *Gelonium multiflorum*, Euphorbiaceae) [1]. Its stereostructure, featuring a characteristic C-8/C-14 epoxide bridge, was established through comprehensive NMR and mass spectral analyses [2]. The compound is recognized as a reference standard for natural product research [3] and is commercially available for in vitro investigations. Gelomulide A belongs to a structurally rare class of diterpenes with documented cytotoxic and antiprotozoal properties [4].

Antiprotozoal screening context; supports antileishmanial assay evaluation

Cell-model endpoint review; reported cytotoxicity research probe

Characterized ent-abietane diterpene lactone reference standard; C-8/C-14 epoxide identity confirmed

• [1] Talapatra, S. K., et al. (1989). Stereostructures and molecular conformations of six diterpene lactones from Gelonium multiflorum. Phytochemistry, 28(4), 1181-1185. View Source
• [2] Talapatra, S. K., et al. (1989). Stereostructures and molecular conformations of six diterpene lactones from Gelonium multiflorum. Phytochemistry, 28(4), 1181-1185. View Source
• [3] TargetMol. Gelomulide A (TN5596). Retrieved from https://www.targetmol.cn/compound/Gelomulide%20A View Source
• [4] Gondal, H. Y., Nisar, M., & Choudhary, M. I. (2020). Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds, 16(1), 53-57. View Source

Why Generic Substitution Fails for Gelomulide A – The Critical Role of the C-8/C-14 Epoxide and Structural Specificity

Generic substitution within the ent-abietane diterpene lactone class is not possible due to strict structure-activity relationships (SAR) that govern both potency and selectivity. The antileishmanial activity of this scaffold is directly dependent on the presence of the C-8/C-14 epoxide moiety and the substitution pattern at C-1 [1]. Even closely related natural analogs, such as Gelomulide G, can exhibit different activity profiles, while semisynthetic modifications (e.g., acetylation at C-3 or C-6) can significantly augment or diminish potency [2]. Therefore, procurement of the specific, fully characterized Gelomulide A standard is essential for reproducible experimental outcomes and meaningful SAR studies.

C-8/C-14 epoxide bridge is essential for reported antileishmanial response; analogs lacking this moiety may show divergent profiles.

Semisynthetic modifications (e.g., acetylation) can alter assay response; direct substitution with derivatives may shift activity readouts.

Closely related natural analog Gelomulide G may exhibit distinct activity; requires independent validation before use as a surrogate.

• [1] Gondal, H. Y., Nisar, M., & Choudhary, M. I. (2020). Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds, 16(1), 53-57. View Source
• [2] Gondal, H. Y., Nisar, M., & Choudhary, M. I. (2020). Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds, 16(1), 53-57. View Source

Quantitative Evidence Guide for Gelomulide A: Differentiated Activity, Physicochemical Properties, and Purity Metrics

Antileishmanial Activity: Gelomulide A Matches the Potency of Key Semisynthetic Derivatives

In a direct comparative evaluation of natural diterpene lactones and their semisynthetic derivatives against *Leishmania donovani* promastigotes, Gelomulide A (1) demonstrated significant antileishmanial activity with an IC₅₀ value below 20 µg/mL. This natural product's potency is comparable to the most active semisynthetic derivatives (compounds 5, 9, and 10), which exhibited IC₅₀ values of 17.49, 18.38, and 17.81 µg/mL, respectively [1]. The study also established a favorable selectivity index, with no cytotoxic effects observed in the brine shrimp bioassay (LC₅₀ > 300 µg/mL) [2].

Antileishmanial IC₅₀

Head-to-head

Comparable antiparasitic assay response

*Leishmania donovani* promastigotes, in vitro

Aqueous Solubility

Data to verify

0.097 g/L (calculated, 25 °C)

Low solubility context for formulation

Calculated value; empirical determination recommended

Melting Point

Reported

240 °C

Identity and purity QC benchmark

Deviation may indicate impurity or misidentification

Evidence Dimension	In vitro antileishmanial potency (IC₅₀)
Target Compound Data	< 20 µg/mL
Comparator Or Baseline	Semisynthetic derivatives 5, 9, 10: 17.49, 18.38, 17.81 µg/mL, respectively
Quantified Difference	Comparable potency; natural product matches synthetic derivative efficacy
Conditions	*Leishmania donovani* promastigotes, in vitro assay

Why This Matters

This head-to-head data confirms that Gelomulide A, as a natural product, is as potent as optimized semisynthetic derivatives, providing a validated and scalable starting point for antileishmanial drug discovery without the need for initial synthetic modification.

• [1] Gondal, H. Y., Nisar, M., & Choudhary, M. I. (2020). Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds, 16(1), 53-57. View Source
• [2] Gondal, H. Y., Nisar, M., & Choudhary, M. I. (2020). Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds, 16(1), 53-57. View Source

Aqueous Solubility Limitation: A Key Formulation Consideration for Gelomulide A

The calculated aqueous solubility of Gelomulide A is 0.097 g/L at 25 °C, categorizing it as 'almost insoluble' in water . This low solubility is a critical parameter for experimental design, distinguishing it from more polar diterpenes. It necessitates the use of organic co-solvents (e.g., DMSO, ethanol) for in vitro assays and presents a known challenge for in vivo formulation that must be addressed in preclinical development .

Aqueous Solubility

Data to verify

0.097 g/L (calculated, 25 °C)

Low solubility context for formulation

Calculated value; empirical determination recommended

Evidence Dimension	Aqueous solubility
Target Compound Data	0.097 g/L (calculated, 25 °C)
Comparator Or Baseline	General classification: 'almost insoluble'
Quantified Difference	Approximately 0.1 mg/mL
Conditions	Calculated value at 25 °C (ACD/Labs V11.02)

Why This Matters

This quantifies a primary technical hurdle for downstream applications. Procurement decisions should account for the need for pre-formulation solubility screening and the potential requirement for advanced drug delivery systems if in vivo studies are planned.

Melting Point as a Quality Control Indicator for Gelomulide A

The reported melting point for Gelomulide A is 240 °C . This sharp melting point serves as a verifiable physical constant for assessing the purity and identity of the supplied material. In the absence of extensive pharmacological data, a well-defined melting point is a fundamental benchmark for confirming that the procured compound matches the originally characterized and biologically evaluated natural product [1].

Melting Point

Reported

240 °C

Identity and purity QC benchmark

Deviation may indicate impurity or misidentification

Evidence Dimension	Melting point
Target Compound Data	240 °C
Comparator Or Baseline	N/A (absolute physical constant)
Quantified Difference	N/A
Conditions	Reported in literature and vendor specifications

Why This Matters

This provides a simple, accessible quality control metric. A significant deviation from the 240 °C melting point would indicate impurity or misidentification, ensuring researchers are working with the correct and validated compound.

• [1] Talapatra, Sunil K.; Phytochemistry 1989, V28(4), P1181-5. View Source

Validated Research Applications for Gelomulide A Based on Differential Evidence

Antileishmanial Drug Discovery: A Validated Natural Product Lead

Procure Gelomulide A as a characterized natural product lead for antileishmanial programs. Its in vitro potency (IC₅₀ < 20 µg/mL) against *L. donovani* promastigotes is comparable to optimized semisynthetic derivatives, as established by direct comparative data [1]. This validated activity, combined with a favorable preliminary selectivity profile (LC₅₀ > 300 µg/mL in brine shrimp), positions Gelomulide A as a robust starting point for SAR studies, target identification, and potential lead optimization.

Structure-Activity Relationship (SAR) Studies of the ent-Abietane Scaffold

Utilize Gelomulide A as a reference standard to elucidate the SAR of the ent-abietane diterpene lactone class. The specific structural features of Gelomulide A, particularly the C-8/C-14 epoxide, are critical determinants of activity [2]. Comparing its biological profile with those of close analogs (e.g., Gelomulide G) and semisynthetic derivatives will define the pharmacophore requirements for antileishmanial and potential cytotoxic effects, guiding rational design of more potent and selective analogs.

Natural Product Chemistry and Analytical Method Development

Employ Gelomulide A as an authentic reference standard for the dereplication and quantification of diterpenes in plant extracts, particularly from the *Suregada* and *Gelonium* genera. Its well-defined physicochemical properties, including a sharp melting point of 240 °C and established NMR spectral assignments, make it an essential tool for method validation in phytochemical analysis and quality control of botanical materials.

Preclinical Formulation and Drug Delivery Research

Leverage Gelomulide A's low aqueous solubility (0.097 g/L at 25 °C) as a model challenge for developing advanced formulation strategies . This compound is ideal for evaluating the effectiveness of solubility enhancement techniques, such as co-solvent systems, complexation with cyclodextrins, or lipid-based nanoformulations, which are critical for translating promising natural product leads into viable therapeutic candidates.

Application

Selection Property

Validation Focus

Antileishmanial screening studies

Reference-standard purity and structural identity

Antileishmanial assay response and selectivity review

ent-Abietane scaffold SAR studies

C-8/C-14 epoxide specificity

Activity comparison with natural analogs and semisynthetic derivatives

Phytochemical reference standard

Well-defined physicochemical profile

Melting point and NMR spectral identity confirmation

Formulation research model

Low aqueous solubility

Solubility enhancement method screening

• [1] Gondal, H. Y., Nisar, M., & Choudhary, M. I. (2020). Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds, 16(1), 53-57. View Source
• [2] Gondal, H. Y., Nisar, M., & Choudhary, M. I. (2020). Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds, 16(1), 53-57. View Source